5-[2-(2-pyridin-4-yl-1H-imidazol-1-yl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[2-(2-pyridin-4-ylimidazol-1-yl)ethyl]-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C12H12N6O/c19-12-15-10(16-17-12)3-7-18-8-6-14-11(18)9-1-4-13-5-2-9/h1-2,4-6,8H,3,7H2,(H2,15,16,17,19)
• InChI Key: SEADMHYTTWWFJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NC=CN2CCC3=NNC(=O)N3
• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol

Description

5-[2-(2-pyridin-4-yl-1H-imidazol-1-yl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one, also known as Pimodivir, is a small molecule antiviral drug that is used to treat influenza A virus infections. Pimodivir is a potent inhibitor of the viral protein PB2, which is essential for the replication of the influenza A virus.

Mechanism of Action

5-[2-(2-pyridin-4-yl-1H-imidazol-1-yl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one works by binding to the viral protein PB2, which is essential for the replication of the influenza A virus. By inhibiting the function of PB2, this compound prevents the virus from replicating and spreading in the body.
Biochemical and Physiological Effects:
This compound has been shown to have minimal side effects in clinical trials. It is well-tolerated by patients and does not cause significant changes in biochemical or physiological parameters.

Advantages and Limitations for Lab Experiments

5-[2-(2-pyridin-4-yl-1H-imidazol-1-yl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one is a valuable tool for studying the replication of influenza A virus in laboratory settings. It is effective against a wide range of influenza A virus strains and can be used to study the mechanisms of viral replication and the development of antiviral resistance. However, this compound is not effective against influenza B virus or other respiratory viruses, which limits its utility in some experimental settings.

Future Directions

There are several potential future directions for research on 5-[2-(2-pyridin-4-yl-1H-imidazol-1-yl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one. One area of interest is the development of combination therapies that include this compound and other antiviral drugs. Another area of interest is the study of this compound's mechanism of action and the development of new drugs that target the same pathway. Additionally, there is potential for the use of this compound in the treatment of other viral infections, such as COVID-19. Further research is needed to explore these and other potential applications of this compound.

Scientific Research Applications

5-[2-(2-pyridin-4-yl-1H-imidazol-1-yl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one has been extensively studied for its antiviral activity against influenza A virus. It has been shown to be effective against a wide range of influenza A virus strains, including those that are resistant to other antiviral drugs such as oseltamivir and zanamivir. This compound has also been shown to reduce the severity and duration of influenza symptoms in clinical trials.